Cas no 4031-15-6 (3-Pyrrolin-2-one (~90%))

3-Pyrrolin-2-one (~90%) structure
Product Name:3-Pyrrolin-2-one (~90%)
CAS No:4031-15-6
Molecular Formula:C4H5NO
Molecular Weight:83.0886
MDL:MFCD06658513
CID:331916
PubChem ID:637997
3-Pyrrolin-2-one (~90%) Properties
Names and Identifiers
-
- 1H-Pyrrol-2(5H)-one
- 3-Pyrrolin-2-one
- 3-Pyrroline-2-one
- 1,5-DIHYDRO-PYRROL-2-ONE
- 2H-Pyrrol-2-one,1,5-dihydro-
- 1H-Pyrrole-2(5H)-one
- 2,5-Dihydropyrrol-2-one
- 1,5-dihydro-2H-pyrrol-2-one
- 2H-Pyrrol-5-ol
- 2H-pyrrol-2-one, 1,5-dihydro-
- 1-1,5-Dihydro-pyrrol-2-one
- PubChem23871
- 2,5-dihydro-1H-pyrrol-2-one
- FCH853145
- AK122041
- SY032773
- V5771
- BB 0260210
- A22408
- InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H
- AKOS006293626
- InChI=1/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6
- MFCD06658513
- AC1277
- FT-0741746
- 3-Pyrrolin-2-one (~90%)
- CS-0135756
- 1,2-dihydropyrrol-5-one
- 4031-15-6
- EN300-631718
- DB-069988
- 1,5-dihydropyrrol-2-one
- 1,5-DIHYDRO-PYRROL-2-ONE;1- 1,5-Dihydro-pyrrol-2-one
- 1-1,5-Dihydropyrrol-2-one
-
- MDL: MFCD06658513
- InChIKey: CDCHBOQVXIGZHA-UHFFFAOYSA-N
- Inchi: 1S/C4H5NO/c6-4-2-1-3-5-4/h1-2H,3H2,(H,5,6)
- SMILES: O=C1C([H])=C([H])C([H])([H])N1[H]
Computed Properties
- Exact Mass: 83.03710
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 83.037113783g/mol
- Heavy Atom Count: 6
- Complexity: 95.7
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.4
- Topological Polar Surface Area: 29.1
Experimental Properties
- LogP: 0.00120
- PSA: 29.10000
- Melting Point: 140 ºC
- Solubility: Soluble (129 g/l) (25 º C),
- Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
3-Pyrrolin-2-one (~90%) Security Information
- Hazard Statement: H227-H315-H319-H335
- Warning Statement: P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
- Signal Word:Warning
3-Pyrrolin-2-one (~90%) Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Pyrrolin-2-one (~90%) Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB49451-25mg |
1H-pyrrol-2(5H)-one |
4031-15-6 | ≥ 98% (NMR) | 25mg |
$91.00 | 2024-04-20 | |
Aaron | AR00385Z-50mg |
1,5-dihydro-2H-pyrrol-2-one |
4031-15-6 | 90% | 50mg |
$41.00 | 2025-01-21 | |
Alichem | A109006924-5g |
1H-Pyrrol-2(5H)-one |
4031-15-6 | 90% | 5g |
$515.00 | 2023-09-02 | |
Ambeed | A594152-100mg |
3-Pyrroline-2-one |
4031-15-6 | 90% (mixture of isomers) | 100mg |
$78.0 | 2024-07-19 | |
Chemenu | CM131893-1g |
1,5-dihydro-2H-pyrrol-2-one |
4031-15-6 | 90% | 1g |
$318 | 2021-08-05 | |
ChemScence | CS-0135756-250mg |
1,5-Dihydro-2H-pyrrol-2-one |
4031-15-6 | 250mg |
$125.0 | 2022-04-27 | ||
Crysdot LLC | CD11128658-1g |
1H-Pyrrol-2(5H)-one |
4031-15-6 | 90% | 1g |
$340 | 2024-07-19 | |
eNovation Chemicals LLC | D694927-0.25g |
3-Pyrroline-2-one |
4031-15-6 | >90% | 0.25g |
$135 | 2022-09-07 | |
TRC | P998575-100mg |
3-Pyrrolin-2-one (~90%) |
4031-15-6 | 100mg |
$ 98.00 | 2023-09-06 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSV710-100mg |
2,5-dihydro-1H-pyrrol-2-one |
4031-15-6 | 95% | 100mg |
¥324.0 |
3-Pyrrolin-2-one (~90%) Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:4031-15-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:4031-15-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:4031-15-6)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
3-Pyrrolin-2-one (~90%) Related Literature
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Nicolai A. Aksenov,Dmitrii A. Aksenov,Igor A. Kurenkov,Alexander V. Aksenov,Anton A. Skomorokhov,Lidiya A. Prityko,Michael Rubin RSC Adv. 2021 11 16236
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Nguyen Tran Nguyen,Vo Viet Dai,Adam Mechler,Nguyen Thi Hoa,Quan V. Vo RSC Adv. 2022 12 24579
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Si-Kai Liu,Pei-Hsuan Chien,Bo-Wei Huang,Jeng-Liang Han Org. Biomol. Chem. 2023 21 4999
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Yalla Kiran Kumar,Gadi Ranjith Kumar,Maddi Sridhar Reddy Org. Biomol. Chem. 2016 14 1252
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Kirill V. Nikitin,Nonna P. Andryukhova,Eung K. Ryu Mendeleev Commun. 2001 11 82
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Chiara Lombardi,Emma Artuso,Eleonora Grandi,Marco Lolli,Francesca Spirakys,Emanuele Priola,Cristina Prandi Org. Biomol. Chem. 2017 15 8218
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Olga A. Lodochnikova,Aigul R. Zaripova,Robert R. Fayzullin,Aida I. Samigullina,Irina I. Vandyukova,Lubov N. Potapova,Almira R. Kurbangalieva CrystEngComm 2018 20 3218
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Olga A. Lodochnikova,Liliya S. Kosolapova,Alina F. Saifina,Aidar T. Gubaidullin,Robert R. Fayzullin,Ayrat R. Khamatgalimov,Igor A. Litvinov,Almira R. Kurbangalieva CrystEngComm 2017 19 7277
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Jun Ying,Zhengjie Le,Zhi-Peng Bao,Xiao-Feng Wu Org. Chem. Front. 2020 7 1006
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Jiliang Ma,Linxin Zhong,Xinwen Peng,Runcang Sun Green Chem. 2016 18 1738
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4031-15-6)3-Pyrrolin-2-one (~90%)

Purity:99%/99%
Quantity:1g/5g
Price($):197.0/690.0